Cas no 125884-94-8 (4-(Pentafluorophenoxy)piperidine hydrochloride)

• Product Name: 4-(Pentafluorophenoxy)piperidine hydrochloride
• CAS No: 125884-94-8
• MF: C₁₁H₁₁ClF₅NO
• MW: 303.656159639359
• CID: 2661869
• Update Time: 2025-10-28

4-(Pentafluorophenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(PENTAFLUOROPHENOXY)PIPERIDINE HYDROCHLORIDE
• 4-(Pentafluorophenoxy)piperidine HCl
• RNGHIDGPQVGRDL-UHFFFAOYSA-N
• 4-(2,3,4,5,6-pentafluorophenoxy)piperidine hydrochloride
• 4-(2,3,4,5,6-pentafluorophenoxy)piperdine hydrochloride
• 4-(Pentafluorophenoxy)piperidine hydrochloride

• Inchi： 1S/C11H10F5NO.ClH/c12-6-7(13)9(15)11(10(16)8(6)14)18-5-1-3-17-4-2-5;/h5,17H,1-4H2;1H
• InChI Key： RNGHIDGPQVGRDL-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C(=C(C=1OC1CCNCC1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 21.3

Additional information on 4-(Pentafluorophenoxy)piperidine hydrochloride

4-(Pentafluorophenoxy)piperidine Hydrochloride (CAS No. 125884-94-8): A Comprehensive Overview

4-(Pentafluorophenoxy)piperidine hydrochloride (CAS No. 125884-94-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as PFPP-HCl, is a derivative of piperidine with a pentafluorophenoxy substituent, making it a valuable tool in the development of novel therapeutic agents. The unique combination of the piperidine ring and the highly fluorinated phenyl group imparts distinct chemical and biological properties, which have been extensively studied for their potential applications in various diseases.

The pentafluorophenoxy group is known for its strong electron-withdrawing effect, which can influence the conformational flexibility and binding affinity of molecules. This property makes 4-(Pentafluorophenoxy)piperidine hydrochloride an attractive candidate for modulating receptor interactions and enzyme activities. Recent studies have highlighted its potential as a ligand for G protein-coupled receptors (GPCRs) and ion channels, which are key targets in drug discovery.

In the context of GPCR modulation, 4-(Pentafluorophenoxy)piperidine hydrochloride has shown promising results in modulating the activity of serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors play a crucial role in mood regulation, cognition, and perception, making them important targets for the treatment of psychiatric disorders such as depression and schizophrenia. Research published in the *Journal of Medicinal Chemistry* has demonstrated that PFPP-HCl can act as a potent and selective antagonist of the 5-HT_2A receptor, potentially offering new therapeutic avenues for these conditions.

Beyond its applications in psychiatric disorders, 4-(Pentafluorophenoxy)piperidine hydrochloride has also been explored for its potential in pain management. Studies have shown that this compound can interact with voltage-gated sodium channels (Na_V), which are involved in the transmission of pain signals. By modulating these channels, PFPP-HCl may help reduce pain sensitivity without the side effects associated with traditional analgesics. This finding has significant implications for the development of safer and more effective pain management strategies.

The pharmacokinetic properties of 4-(Pentafluorophenoxy)piperidine hydrochloride have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. Its high lipophilicity allows it to cross biological membranes efficiently, enhancing its bioavailability and target engagement. Additionally, PFPP-HCl has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe therapeutic agent.

In terms of chemical synthesis, 4-(Pentafluorophenoxy)piperidine hydrochloride can be prepared through several routes. One common method involves the reaction of pentafluorophenol with piperidine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting free base is then converted to the hydrochloride salt using hydrogen chloride gas or an equivalent acid solution. This synthetic approach ensures high yields and purity, making it suitable for large-scale production.

The stability and storage conditions of 4-(Pentafluorophenoxy)piperidine hydrochloride are important considerations for both research and commercial applications. The compound is generally stable under standard laboratory conditions but should be protected from moisture and light to prevent degradation. It is recommended to store PFPP-HCl at room temperature or slightly below (2-8°C) to maintain its integrity over extended periods.

In conclusion, 4-(Pentafluorophenoxy)piperidine hydrochloride (CAS No. 125884-94-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for developing new therapeutic agents targeting GPCRs, ion channels, and other important biological targets. Ongoing research continues to uncover new applications and optimize its use in various medical fields, highlighting its importance in modern drug discovery efforts.